Cas no 329020-79-3 (3-Amino-4-(cyclohexylamino)benzoic acid)

3-Amino-4-(cyclohexylamino)benzoic acid structure
329020-79-3 structure
Product Name:3-Amino-4-(cyclohexylamino)benzoic acid
CAS No:329020-79-3
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD01156577
CID:2946871
PubChem ID:789800
Update Time:2025-04-21

3-Amino-4-(cyclohexylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-cyclohexylamino-benzoic acid
    • 3-amino-4-(cyclohexylamino)benzoic acid
    • Cambridge id 7117292
    • Oprea1_055272
    • Oprea1_464755
    • SBB027504
    • ST50004933
    • CHEMBL3781698
    • AKOS000301570
    • SB81038
    • DB-112466
    • 329020-79-3
    • CS-0271636
    • EN300-1116064
    • SCHEMBL2027612
    • 3-amino-4-(cyclohexylamino)benzoicacid
    • 3-Amino-4-(cyclohexylamino)benzoic acid
    • MDL: MFCD01156577
    • Inchi: 1S/C13H18N2O2/c14-11-8-9(13(16)17)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5,14H2,(H,16,17)
    • InChI Key: UKGXJCYVYQRBSB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)N)NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 234.136827821 g/mol
  • Monoisotopic Mass: 234.136827821 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.4
  • Molecular Weight: 234.29

3-Amino-4-(cyclohexylamino)benzoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-Amino-4-(cyclohexylamino)benzoic acid Pricemore >>

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